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Compound of Interest

Compound Name: Zinc citrate

Cat. No.: B1202053

Zinc Citrate: A Comprehensive Technical Guide

This technical guide provides an in-depth overview of the core physical and chemical
characteristics of zinc citrate, tailored for researchers, scientists, and drug development
professionals. It covers its fundamental properties, detailed experimental protocols for its
characterization, and its role in biological signaling pathways.

Core Physical and Chemical Properties

Zinc citrate is an organic zinc salt derived from citric acid. It is a popular zinc supplement due
to its high bioavailability and neutral taste.[1] It is available in various hydrated forms, most
commonly as zinc citrate dihydrate and trihydrate.[1]

The quantitative physical and chemical data for zinc citrate are summarized in the table below.
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Property Value Source(s)
Molecular Formula C12H10014Zn3 (Anhydrous) [2][3]
(CeH507)2Zns - 2H20
: [41[5]
(Dihydrate)
(CsHs07)2Zns - 3H20 6]
(Trihydrate)
Molecular Weight 574.3 g/mol (Anhydrous) [2][3]
610.40 g/mol (Dihydrate) [4][5]
Trizinc bis(2-hydroxypropane-
IUPAC Name ) (e-hy yprop [2]
1,2,3-tricarboxylate)
CAS Number 546-46-3 (Anhydrous) [3]
5990-32-9 (Dihydrate) [4][5]
White to almost white,
Appearance odorless, crystalline powder or  [1][3][7]
granules.
Slightly soluble in water.[1][7]
Soluble in diluted acids.[1][8]
. Practically insoluble in ethanol.
Solubility - N
[1][8] Exhibits inverse solubility
(more soluble at lower
temperatures).[6]
Decomposes above 200°C.[3]
One source lists the melting
Melting Point point of the dihydrate as 334°C
(decomposition).[4][5] Another
indicates 295°C.[9]
5.0 - 7.0 (for a 3-5% aqueous
pH [71[10]

suspension/solution).

Zinc Content

Approximately 31%.[1][8]
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Crystalline.[11] A study
synthesizing a specific zinc
citrate complex, [Zn(Hzcit)

Crystal Structure (H20)]n, found it crystallizes in
a chiral orthorhombic space
group, P212121, forming a
helical chain.[12][13]

Experimental Protocols

This section details the methodologies for the synthesis and characterization of zinc citrate.

Synthesis of Zinc Citrate

Zinc citrate can be synthesized via several methods, including the reaction of a zinc source
with citric acid. A common laboratory-scale preparation is the hydrothermal reaction method.

Objective: To synthesize zinc citrate by reacting zinc hydroxide with citric acid.[14]

Materials:

Zinc Nitrate Hexahydrate (Zn(NOs)2z - 6H20)

Sodium Hydroxide (NaOH)

Citric Acid (CeHsO7)

Deionized Water

High-pressure reactor
Procedure:

» Preparation of Zinc Hydroxide: A solution of zinc nitrate is prepared by dissolving it in
deionized water. A stoichiometric amount of sodium hydroxide solution is then added
dropwise while stirring to precipitate zinc hydroxide. The temperature is maintained below
30°C.[14]
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Reaction: The precipitated zinc hydroxide is washed and then reacted with an aqueous
solution of citric acid in a high-pressure reactor.[14] Other methods describe reacting zinc
oxide directly with an aqueous solution of citric acid, often with heating (e.g., 55-80°C) and
stirring for several hours.[15][16][17]

Precipitation and Isolation: The resulting zinc citrate precipitate is obtained after the
reaction, which may involve evaporation of the solvent.[15]

Washing and Drying: The precipitate is filtered and washed sequentially with water and then
ethanol to remove unreacted starting materials and byproducts.[16] The final product is then
dried under a vacuum.[16]

Characterization Techniques

Objective: To identify the functional groups present in the synthesized zinc citrate and confirm

the coordination of zinc to the citrate ligand.

Methodology:

Sample Preparation: A small amount of the dried zinc citrate powder is mixed with
potassium bromide (KBr) and pressed into a thin pellet. Alternatively, the spectrum can be
obtained using an Attenuated Total Reflectance (ATR) accessory.

Data Acquisition: The sample is placed in an FTIR spectrometer, and the infrared spectrum is
recorded, typically in the range of 4000 to 400 cm~1.

Analysis: The disappearance of the characteristic carboxylic acid (-COOH) bands from citric
acid and the appearance of new bands corresponding to the coordinated carboxylate groups
(-CO0O") and zinc-oxygen bonds confirm the formation of zinc citrate.[11][14]

Objective: To determine the crystal structure and phase purity of the synthesized zinc citrate.

Methodology:

o Sample Preparation: A finely ground powder of the zinc citrate sample is packed into a

sample holder.
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» Data Acquisition: The sample is analyzed using a powder X-ray diffractometer. A
monochromatic X-ray beam (commonly Cu Ka radiation) is directed at the sample, and the
intensity of the diffracted X-rays is measured as a function of the diffraction angle (26).

e Analysis: The resulting diffraction pattern, a plot of intensity versus 20, is compared with
standard diffraction patterns from databases (e.g., JCPDS) to confirm the crystalline phase
of zinc citrate.[14] The sharpness and position of the peaks provide information about the
crystallinity and unit cell dimensions.[18]

Objective: To evaluate the thermal stability of zinc citrate and determine its water of hydration
content.

Methodology:

o Sample Preparation: A small, accurately weighed amount of the zinc citrate sample is
placed in a TGA crucible.

o Data Acquisition: The sample is heated at a constant rate in a controlled atmosphere (e.g.,
nitrogen or air), and its mass is continuously monitored as a function of temperature.

e Analysis: The TGA curve plots the percentage of weight loss against temperature. The
distinct weight loss stages correspond to the loss of water molecules and the decomposition
of the citrate moiety.[14] For instance, a weight loss stage equivalent to the theoretical
percentage of water in zinc citrate hydrate confirms the number of crystal water molecules.
[14]

Mandatory Visualizations
Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and subsequent
characterization of zinc citrate.
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Workflow for Zinc Citrate Synthesis and Characterization.
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Zinc in Cellular Signaling

Zinc is not merely a structural component of proteins but also a dynamic signaling molecule.
[19] Fluctuations in intracellular zinc concentrations, known as "zinc signals,” can modulate the
activity of various signaling pathways, impacting cell proliferation, differentiation, and immune
responses.[20][21][22] Zinc citrate, as a bioavailable source, provides the elemental zinc that
participates in these critical cellular processes.

The diagram below outlines the central role of zinc in modulating key cellular signaling
cascades.
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Simplified Diagram of Zinc's Role in Cellular Signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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